Cas no 20585-34-6 ((S)-2-Cyclohexyl-2-hydroxy-phenylacetic Acid)

(S)-2-Cyclohexyl-2-hydroxy-phenylacetic Acid structure

20585-34-6 structure

Product Name:(S)-2-Cyclohexyl-2-hydroxy-phenylacetic Acid

CAS No:20585-34-6

MF:C₁₄H₁₈O₃

MW:234.290924549103

MDL:MFCD08061195

CID:241323

PubChem ID:777375

Update Time:2025-04-19

(S)-2-Cyclohexyl-2-hydroxy-phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Cyclohexyl-2-hydroxy-2-phenylacetic acid
- (S)-2-Cyclohexyl-2-hydroxy-phenylacetic Acid
- (S)-Cyclohexyl-Hydroxy-Phenyl-Acetic Acid
- Benzeneacetic acid, a-cyclohexyl-a-hydroxy-, (aS)-
- (-)-2-Cyclohexyl-2-hydroxy-2-phenylacetic acid
- (RS)-Cyclohexylphenylglycolic acid
- 2-cyclohexylmandelic acid
- A-cyclohexylmandelic acid
- Cyclohexylmandelic acid
- Cyclohexylphenylglycolic acid
- Hexahydrobenzilic acid
- Lespedamine
- alpha-Cyclohexyl-L-mandelic acid
- Cyclohexaneglycolic acid, alpha-phenyl-, (S)-(+)-
- MFCD08061195
- (S)-(+)-2-cyclohexyl-2-hydroxy-2-phenylacetic acid
- Cyclohexylphenylglycolic acid, (+)-
- YTRNSQPXEDGWMR-CQSZACIVSA-N
- CYCLOHEXANEGLYCOLIC ACID, .ALPHA.-PHENYL-, (S)-(+)-
- 20585-34-6
- (S)-CHPGA
- 950K161U77
- UNII-950K161U77
- .ALPHA.-CYCLOHEXYL-L-MANDELIC ACID
- AKOS015899883
- SB47098
- (2S)-2-cyclohexyl-2-hydroxy-2-phenylacetic acid
- (S)-2-Cyclohexyl-2-hydroxy-2-phenylaceticacid
- (+)-cyclohexylphenylglycolic acid
- (alphaS)-alpha-Cyclohexyl-alpha-hydroxy-benzeneacetic Acid
- A814722
- (s)-2-cyclohexyl-2-phenylglycolic acid
- BENZENEACETIC ACID, .ALPHA.-CYCLOHEXYL-.ALPHA.-HYDROXY-, (.ALPHA.S)-
- AC-9256
- SCHEMBL198312
- (S)-(+)-alpha-Phenyl-cyclohexaneglycolic Acid
- NS00116249
- AS-37444
- Benzeneacetic acid, alpha-cyclohexyl-alpha-hydroxy-, (alphaS)-
- CS-0171238
- Q27271720
- MDL： MFCD08061195
- Inchi： 1S/C14H18O3/c15-13(16)14(17,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-4,7-8,12,17H,2,5-6,9-10H2,(H,15,16)/t14-/m1/s1
- InChI Key： YTRNSQPXEDGWMR-CQSZACIVSA-N
- SMILES： O[C@](C(=O)O)(C1C=CC=CC=1)C1CCCCC1

Computed Properties

Exact Mass: 234.12564
Monoisotopic Mass: 234.126
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5A^2
XLogP3: 3

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 142-143 ºC (dichloromethane hexane )
Boiling Point: 408.6±25.0 °C at 760 mmHg
Flash Point: 215.1±19.7 °C
Refractive Index: 1.574
Solubility: Very slightly soluble (0.68 g/l) (25 º C),
PSA: 57.53
LogP: 2.53910
Vapor Pressure: 0.0±1.0 mmHg at 25°C

(S)-2-Cyclohexyl-2-hydroxy-phenylacetic Acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Room temperature

(S)-2-Cyclohexyl-2-hydroxy-phenylacetic Acid Pricemore >>

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